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Compound of Interest

Compound Name: Ponalrestat

Cat. No.: B1679041 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

Ponalrestat, a selective aldose reductase inhibitor. Adherence to these guidelines will help

your institution remain compliant with safety regulations and foster a secure research

environment.

Ponalrestat: Key Chemical and Safety Data
Understanding the fundamental properties of a chemical is the first step toward its safe

management. Below is a summary of key quantitative data for Ponalrestat.

Property Value Reference

Molecular Formula C₁₇H₁₂BrFN₂O₃ [1]

Molecular Weight 391.19 g/mol [2]

Solubility ≥ 2.08 mg/mL in DMSO [2]

Appearance Powder/Crystalline Solid [1][3]

Storage
4°C, sealed storage, away

from moisture
[2]
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According to its Safety Data Sheet (SDS), Ponalrestat may cause skin and eye irritation.[4] It

is also noted to be toxic to aquatic life.[4] Therefore, it is imperative that this compound does

not enter the regular waste stream or sanitary sewer systems.[5]

Core Principle: Professional Waste Disposal
The primary and most critical step in the disposal of Ponalrestat is to engage a licensed,

professional waste disposal company.[5] Due to its chemical nature and potential hazards,

Ponalrestat should be treated as a hazardous chemical waste. Laboratory personnel should

not attempt to neutralize or dispose of this compound through conventional means such as

drain or trash disposal.[5][6]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe collection and preparation of

Ponalrestat for professional disposal.

1. Waste Minimization: Before beginning any experiment, plan to use the minimum amount of

Ponalrestat necessary. This proactive approach, a core principle of green chemistry, is the

most effective way to reduce waste generation.[7][8]

2. Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Ponalrestat, including safety glasses, gloves, and a lab coat.[5]

3. Waste Collection and Segregation:

Solid Waste: Collect solid Ponalrestat waste, including contaminated consumables (e.g.,

weighing paper, gloves, pipette tips), in a designated, compatible, and clearly labeled

hazardous waste container.[8][9] The container should be made of a material that does not

react with the chemical.[9]

Liquid Waste: Solutions containing Ponalrestat should be collected in a separate, leak-

proof, and compatible liquid waste container.[8] Do not mix Ponalrestat waste with other

incompatible chemical wastes.[8][9] For instance, avoid mixing with strong oxidizing agents.

[5]
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Empty Containers: Any container that held Ponalrestat should be treated as hazardous

waste unless triple-rinsed. The rinsate from the cleaning process must be collected and

disposed of as hazardous liquid waste.[8]

4. Labeling: All waste containers must be clearly and accurately labeled with the words

"Hazardous Waste," the full chemical name "Ponalrestat," and the associated hazards (e.g.,

"Irritant," "Toxic to aquatic life").[7]

5. Storage: Store the sealed and labeled waste containers in a designated satellite

accumulation area within the laboratory.[7][9] This area should be away from general lab traffic

and incompatible materials. Ensure the containers are kept closed except when adding waste.

[7][9]

6. Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor to arrange for the pickup and proper disposal

of the Ponalrestat waste.[7]

Experimental Workflow for Ponalrestat Disposal
The logical flow for the proper disposal of Ponalrestat is visualized in the diagram below. This

workflow emphasizes the decision-making process and procedural steps required for safe

handling from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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